N-(4-(2-((4-chlorophenethyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C19H17ClN4O3S/c20-14-4-1-12(2-5-14)7-8-21-17(26)9-15-11-28-19(23-15)24-18(27)13-3-6-16(25)22-10-13/h1-6,10-11H,7-9H2,(H,21,26)(H,22,25)(H,23,24,27)
• InChI Key: CCYVWRSNHXHUDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3)Cl
• Molecular Formula: C19H17ClN4O3S
• Molecular Weight: 416.9 g/mol
• CAS No.: 946337-24-2

Description

N-(4-(2-((4-chlorophenethyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H17ClN4O3S and its molecular weight is 416.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound of interest is part of a broader category of novel heterocyclic compounds synthesized for various applications. A study by Khalifa et al. (2015) on the synthesis of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers explored compounds with similar structural characteristics. These compounds demonstrated significant antimicrobial and antitumor activities, highlighting their potential for biological applications beyond textile dyeing. This indicates the versatility of such heterocyclic compounds in scientific research, particularly in developing materials with inherent biological activity (Khalifa et al., 2015).

Antimicrobial and Antitumor Activities

Further research into thiazole derivatives, such as the work by Akbari et al. (2008), has shown that these compounds can exhibit significant inhibition on bacterial and fungal growth. This study synthesized new thiazole derivatives and evaluated their antimicrobial activities, suggesting their potential as pharmaceutical agents (Akbari et al., 2008). Similarly, Atta and Abdel‐Latif (2021) focused on synthesizing thiophene-based compounds, including thiazole-thiophene hybrids, which demonstrated good inhibitory activity against several cancer cell lines. This suggests a potential application in cancer research and therapy (Atta & Abdel‐Latif, 2021).

Novel Synthesis Methods

The compound also fits within the context of exploring new synthetic routes for medicinal chemistry applications. The study by Boggs et al. (2007) describes an efficient asymmetric synthesis approach for producing compounds with potential antiviral activities, indicating the relevance of advanced synthesis techniques in developing treatments for infections such as the human papillomavirus (Boggs et al., 2007).